Cas no 51061-22-4 (2-[3-(benzyloxy)phenyl]ethan-1-amine)

2-[3-(benzyloxy)phenyl]ethan-1-amine Properties

Names and Identifiers

• Benzeneethanamine,3-(phenylmethoxy)-
• 2-(3-BENZYLOXY-PHENYL)-ETHYLAMINE
• 3-PHENOXYPHENETHYLAMINE
• 3-Benzyloxy-phenaethylamin
• RARECHEM AL BW 0361
• RARECHEM AL BW 1362
• 2-[3-(benzyloxy)phenyl]ethan-1-amine
• 2-(3-(Benzyloxy)phenyl)ethanamine
• 51061-22-4
• 2-[3-benzyloxyphenyl]ethylamine
• STZMTXBXSFWOBA-UHFFFAOYSA-N
• SCHEMBL69020
• 2-(3-benzyloxyphenyl)ethylamine
• A7554
• MS-3558
• 2-[3-(Phenylmethoxy)phenyl]ethylamine
• 2-(3-phenylmethoxyphenyl)ethanamine
• 2-[3-(benzyloxy)phenyl]ethylamine
• AKOS005110166
• EN300-150250
• 2-(3-benzyloxy-phenyl)-ethylamine
• +Expand

• InChIKey： STZMTXBXSFWOBA-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H17NO/c16-10-9-13-7-4-8-15(11-13)17-12-14-5-2-1-3-6-14/h1-8,11H,9-10,12,16H2
• SMILES： C1=CC=C(C=C1)COC2=CC=CC(=C2)CCN

Computed Properties

• Exact Mass: 263.10800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 263.108
• Heavy Atom Count: 18
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• LogP: 4.26910
• PSA: 35.25000
• Refractive Index: 1.584
• Boiling Point: 370.1ºC at 760mmHg
• Flash Point: 179.3ºC
• Density: 1.079g/cm3

2-[3-(benzyloxy)phenyl]ethan-1-amine Security Information

2-[3-(benzyloxy)phenyl]ethan-1-amine Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%